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Compound of Interest

Compound Name: 3,3-Dimethylbutyryl chloride

Cat. No.: B1293684 Get Quote

This technical guide provides a comprehensive overview of 3,3-Dimethylbutyryl chloride, a

key intermediate in organic synthesis. It is intended for researchers, scientists, and

professionals in the fields of drug development and chemical manufacturing. This document

details its chemical identity, physical and chemical properties, a detailed experimental protocol

for its synthesis, and a visual representation of the synthetic pathway.

Chemical Identity
IUPAC Name: 3,3-dimethylbutanoyl chloride[1][2]

Synonyms:

tert-Butylacetyl chloride[1][2][3][4]

t-Butylacetyl chloride[1][2]

neohexanoyl chloride[1][2]

Butanoyl chloride, 3,3-dimethyl-[1][2]

3,3-Dimethylbutanoic acid chloride[1][4]

tert-Butyl acetyl chloride[1][2]
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The quantitative data for 3,3-Dimethylbutyryl chloride are summarized in the table below for

ease of reference and comparison.

Property Value Source(s)

Identifiers

CAS Number 7065-46-5 [1][5]

Molecular Formula C6H11ClO [1][5]

Molecular Weight 134.60 g/mol [1][5]

InChIKey
BUTKIHRNYUEGKB-

UHFFFAOYSA-N
[1][5]

SMILES CC(C)(C)CC(=O)Cl [1][5]

Physical Properties

Appearance
Clear, colorless to slightly

yellow liquid
[1][6]

Boiling Point 127-129 °C (lit.) [1][5][6]

Density 0.969 g/mL at 25 °C (lit.) [1][5][6]

Refractive Index n20/D 1.421 (lit.) [5][6]

Flash Point 21 °C (69.8 °F) - closed cup [5]

Chemical Properties

Solubility
Reacts with water. Soluble in

ether, benzene, and toluene.
[4][6][7]

Stability Moisture sensitive. [1][4][6]

Storage

Storage Temperature 2-8°C [5]
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3,3-Dimethylbutyryl chloride is commonly synthesized by the chlorination of 3,3-

dimethylbutanoic acid. Several chlorinating agents can be employed, including thionyl chloride

(SOCl₂), oxalyl chloride ((COCl)₂), and phosphorus trichloride (PCl₃).[1] The following protocol

details a common laboratory-scale synthesis using phosphorus trichloride, adapted from

established industrial methods.[5][6]

Experimental Protocol: Synthesis via Phosphorus
Trichloride
Materials:

3,3-Dimethylbutanoic acid

Phosphorus trichloride (PCl₃)

Anhydrous reaction vessel (e.g., round-bottom flask) equipped with a magnetic stirrer,

dropping funnel, and a condenser with a gas outlet to a scrubbing system (to neutralize HCl

and other acidic gases).

Heating mantle

Separatory funnel

Vacuum distillation apparatus

Procedure:

Reaction Setup: In a flame-dried, two-necked round-bottom flask equipped with a magnetic

stir bar and a dropping funnel, add 3,3-dimethylbutanoic acid. The system should be under

an inert atmosphere (e.g., nitrogen or argon) to prevent contact with atmospheric moisture.

[1]

Addition of Reagent: While stirring the 3,3-dimethylbutanoic acid, slowly add phosphorus

trichloride from the dropping funnel. An exothermic reaction may occur, so the addition rate

should be controlled to maintain a steady reaction temperature.
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Reaction: After the addition is complete, heat the reaction mixture to approximately 60-80°C

for several hours to drive the reaction to completion.[1][5] The progress of the reaction can

be monitored by the cessation of gas evolution.

Work-up:

Cool the reaction mixture to room temperature.

Allow the mixture to stand, which will result in the separation of two layers. The lower layer

consists of phosphorous acid (H₃PO₃), a byproduct of the reaction.[5][6]

Carefully separate the upper layer, which is the crude 3,3-Dimethylbutyryl chloride,

using a separatory funnel.

Purification:

Purify the crude product by vacuum distillation.[1]

Collect the fraction boiling at 79-81°C at a reduced pressure of 20 kPa to obtain the pure

3,3-Dimethylbutyryl chloride.[5][6]

Visualized Synthesis Workflow
The following diagram illustrates the synthesis pathway of 3,3-Dimethylbutyryl chloride from

3,3-dimethylbutanoic acid using phosphorus trichloride.

3,3-Dimethylbutanoic Acid

Reaction & Separation

Phosphorus Trichloride (PCl₃)

3,3-Dimethylbutyryl Chloride

Phosphorous Acid (H₃PO₃)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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